Cas no 19145-96-1 (Diethyl 1,4-cyclohexanedicarboxylate)

• Product Name: Diethyl 1,4-cyclohexanedicarboxylate
• CAS No: 19145-96-1
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD10566896
• CID: 123376
• Update Time: 2026-05-14

Diethyl 1,4-cyclohexanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl trans-1,4-Cyclohexanedicarboxylate
• 1,4-Cyclohexanedicarboxylicacid, 1,4-diethyl ester, trans-
• trans-1,4-Cyclohexanedicarboxylic acid 1,4-diethyl ester
• (1R,4R)-Diethyl cyclohexane-1,4-dicarboxylate
• diethyl cyclohexane-trans-1,4-dicarboxylate
• trans-1,4-Bis-ethoxycarbonyl-cyclohexan
• TRANS-1,4-CYCLOHEXANEDICARBOXYLIC ACID DIETHYL ESTER
• trans-Cyclohexan-1,4-dicarbonsaeure-diethylester
• trans-Cyclohexane-1,4-dicarboxylic acid diethyl ester
• diethyl cyclohexane-1,4-dicarboxylate
• Diethyl 1,4-cyclohexanedicarboxylate
• 1,4-Cyclohexanedicarboxylic acid, 1,4-diethyl ester
• Diethyltrans-1,4-cyclohexanedicarboxylate
• NSC78975
• 1,4-Cyclohexanedicarboxylic acid, diethyl ester
• NCIOpen2_004296
• AMCH00034

• MDL： MFCD10566896
• Inchi： 1S/C12H20O4/c1-3-15-11(13)9-5-7-10(8-6-9)12(14)16-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： KRJHRNUTLDTSKY-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.063±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 330.1°C (rough estimate)
• Flash Point: 132.5±18.8 °C
• Refractive Index: 1.4337 (estimate)
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 52.60000
• LogP: 1.91900
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Diethyl 1,4-cyclohexanedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl 1,4-cyclohexanedicarboxylate

Diethyl 1,4-Cyclohexanedicarboxylate (CAS No. 19145-96-1): A Versatile Ester in Modern Chemistry

Diethyl 1,4-cyclohexanedicarboxylate (CAS No. 19145-96-1) is a high-value cyclohexane derivative widely utilized in organic synthesis, pharmaceuticals, and specialty materials. Its molecular structure features two ester groups attached to a cyclohexane ring, making it a pivotal intermediate for polyester resins, plasticizers, and flavor/fragrance compounds. With the growing demand for sustainable chemicals, this compound has gained attention for its role in green chemistry applications.

The synthesis of Diethyl 1,4-cyclohexanedicarboxylate typically involves the esterification of 1,4-cyclohexanedicarboxylic acid with ethanol, catalyzed by acid or enzymatic methods. Researchers are increasingly exploring biocatalysts to improve yield and reduce environmental impact, aligning with the circular economy trend. Its high boiling point (≈280°C) and low volatility make it ideal for high-temperature processes, such as polymer manufacturing.

In the pharmaceutical industry, this ester serves as a precursor for drug delivery systems and biodegradable polymers. Recent studies highlight its potential in controlled-release formulations, addressing popular queries like *"How are esters used in medicine?"* or *"Sustainable alternatives to traditional polymers."* Its compatibility with PEGylation techniques further enhances its appeal for nanocarrier development.

From an industrial perspective, Diethyl 1,4-cyclohexanedicarboxylate is critical for producing UV-resistant coatings and adhesives. Searches like *"heat-resistant plasticizers 2024"* or *"eco-friendly polyester additives"* reflect market interest. The compound’s hydrolytic stability ensures durability in humid environments, a key advantage for automotive and construction materials.

Environmental concerns have spurred innovation around this ester. Its low toxicity (LD50 >2000 mg/kg) and biodegradability align with REACH and EPA guidelines, answering FAQs such as *"Are cyclohexane esters safe?"* Notably, it’s being tested in bio-based solvents as a replacement for phthalates, a hot topic in consumer safety discussions.

Analytical methods like GC-MS and HPLC are employed to ensure purity (>98%), a common requirement for fine chemical suppliers. Startups focusing on green synthesis often highlight this compound in their portfolios, capitalizing on trends like *"circular chemistry startups."*

In conclusion, Diethyl 1,4-cyclohexanedicarboxylate exemplifies the synergy between performance and sustainability. Its adaptability across polymers, pharma, and materials science ensures continued relevance, while its eco-friendly profile meets modern regulatory and consumer demands.